4-(4-Bromophenylhydrazino)-coumarin

• IUPAC Name: 4-[2-(4-bromophenyl)hydrazinyl]chromen-2-one
• InChI: InChI=1S/C15H11BrN2O2/c16-10-5-7-11(8-6-10)17-18-13-9-15(19)20-14-4-2-1-3-12(13)14/h1-9,17-18H
• InChI Key: IXJHAJUXFFWTNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=O)O2)NNC3=CC=C(C=C3)Br
• Molecular Formula: C15H11BrN2O2
• Molecular Weight: 331.16 g/mol

Description

4-(4-Bromophenylhydrazino)-coumarin is a useful research compound. Its molecular formula is C15H11BrN2O2 and its molecular weight is 331.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Medicinal Chemistry and Drug Discovery : Coumarin is a versatile scaffold with broad-ranging biological activities, making it valuable in drug discovery and applications in medicinal chemistry, agrochemicals, cosmetics, and fragrances (Annunziata et al., 2020).

• Treatment of Ulcerative Colitis : Coumarin and 4-hydroxycoumarin have been shown to reduce colonic damage and improve oxidative status in rats with experimental ulcerative colitis (Luchini et al., 2008).

• Synthesis of Coumarin Derivatives : The organozinc reagent 4-coumarinylzinc bromide is useful for synthesizing 4-substituted coumarin derivatives under mild conditions (Rieke & Kim, 2011).

• Management of Diabetes Mellitus : Hydrazinyl thiazole substituted coumarins exhibit potential as lead candidates for diabetes mellitus management due to their in vitro α-amylase inhibitory and antioxidant activities (Salar et al., 2019).

• Neuroprotective and Antioxidant Effects : 4-Methylcoumarins demonstrate promising neuroprotective and antioxidant effects, which could be useful in managing neurodegenerative diseases (Malhotra et al., 2016).

• Antibacterial Properties : Novel 4-substituted coumarins with antibacterial properties have been synthesized, showing potential in drug synthesis (Mashelkar & Audi, 2005).

• Fluorescent Properties : 4-Hydroxy-coumarin derivatives exhibit strong blue-green fluorescent characteristics, beneficial for various applications (Al-Majedy et al., 2021).

• Anticancer Potential : Novel coumarin derivatives, such as isoxazolo- and thiazolohydrazinylidene-chroman-2,4-diones, show potential in reducing cancer cell viability and triggering apoptosis (Jashari et al., 2014).

• Synthesis of Arylhydrazino Coumarins : 4-(Arylhydrazino)coumarins can be synthesized by reacting 4-hydroxycoumarin with various phenylhydrazine hydrochlorides, including 4-bromophenylhydrazine (Strakova et al., 2009).

• Antimicrobial Applications : New coumarin derivatives synthesized by chloroamine coupling, such as 4-(4-((3-nitro-2-oxo-2H-chromene-4-yl)amino)phenyl)morpholine-3-one, show potential as antimicrobial agents (Sanghani et al., 2019).